Cas no 338408-53-0 (4-(4-Fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole)

4-(4-Fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole structure
338408-53-0 structure
Product Name:4-(4-Fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole
CAS No:338408-53-0
MF:C14H9FN2S2
MW:288.363063573837
CID:5693453
PubChem ID:1473987
Update Time:2023-10-13

4-(4-Fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 338408-53-0
    • 3H-359S
    • AKOS005087905
    • 4-(4-fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole
    • 4-(4-fluorophenyl)-5-phenylsulfanylthiadiazole
    • 4-(4-Fluorophenyl)-5-(phenylsulfanyl)-1,2,3-thiadiazole
    • Inchi: 1S/C14H9FN2S2/c15-11-8-6-10(7-9-11)13-14(19-17-16-13)18-12-4-2-1-3-5-12/h1-9H
    • InChI Key: UXXVWBULSAUEEF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)C1=C(C2C=CC(=CC=2)F)N=NS1

Computed Properties

  • Exact Mass: 288.01911880g/mol
  • Monoisotopic Mass: 288.01911880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 79.3Ų
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